1-{4-[3-(4-Methoxyphenyl)-5-thioxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]phenyl}ethanone
1-{4-[3-(4-Methoxyphenyl)-5-thioxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]phenyl}ethanone
Brand Name:
Vulcanchem
CAS No.:
380346-72-5
VCID:
VC0395096
InChI:
InChI=1S/C17H15N3O2S/c1-11(21)12-3-7-14(8-4-12)20-16(18-19-17(20)23)13-5-9-15(22-2)10-6-13/h3-10H,1-2H3,(H,19,23)
SMILES:
CC(=O)C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)OC
Molecular Formula:
C17H15N3O2S
Molecular Weight:
325.4g/mol
1-{4-[3-(4-Methoxyphenyl)-5-thioxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]phenyl}ethanone
CAS No.: 380346-72-5
Main Products
VCID: VC0395096
Molecular Formula: C17H15N3O2S
Molecular Weight: 325.4g/mol
![1-{4-[3-(4-Methoxyphenyl)-5-thioxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]phenyl}ethanone - 380346-72-5](/images/no_structure.jpg)
| CAS No. | 380346-72-5 |
|---|---|
| Product Name | 1-{4-[3-(4-Methoxyphenyl)-5-thioxo-1,5-dihydro-4H-1,2,4-triazol-4-yl]phenyl}ethanone |
| Molecular Formula | C17H15N3O2S |
| Molecular Weight | 325.4g/mol |
| IUPAC Name | 1-[4-[3-(4-methoxyphenyl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]phenyl]ethanone |
| Standard InChI | InChI=1S/C17H15N3O2S/c1-11(21)12-3-7-14(8-4-12)20-16(18-19-17(20)23)13-5-9-15(22-2)10-6-13/h3-10H,1-2H3,(H,19,23) |
| Standard InChIKey | BIKCDGXDJQHGRS-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)C1=CC=C(C=C1)N2C(=NN=C2S)C3=CC=C(C=C3)OC |
| SMILES | CC(=O)C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)OC |
| Canonical SMILES | CC(=O)C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)OC |
| PubChem Compound | 704743 |
| Last Modified | Nov 11 2021 |
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